Cas no 1356087-44-9 (6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine)

• Product Name: 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine
• CAS No: 1356087-44-9
• MF: C₁₇H₂₁N₃
• MW: 267.368743658066
• MDL: MFCD21604770
• CID: 1031340
• PubChem ID: 71303908
• Update Time: 2025-10-31

6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine
• 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-phthyridin-3-amine
• 6-benzyl-8,8-dimethyl-5,7-dihydro-1,6-naphthyridin-3-amine
• 1356087-44-9
• DTXSID40745145
• AKOS016845228
• J-518272

• MDL： MFCD21604770
• Inchi： 1S/C17H21N3/c1-17(2)12-20(10-13-6-4-3-5-7-13)11-14-8-15(18)9-19-16(14)17/h3-9H,10-12,18H2,1-2H3
• InChI Key： HWRYDUARLOUZPE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2=CC(=CN=C2C(C)(C)C1)N

Computed Properties

• Exact Mass: 267.173547683g/mol
• Monoisotopic Mass: 267.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine

Introduction to 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine (CAS No. 1356087-44-9)

6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1356087-44-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class of molecules, which are known for their structural versatility and biological activity. The presence of a benzyl group at the 6-position and dimethyl substituents at the 8-position enhances its pharmacophoric properties, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine features a fused bicyclic system consisting of a pyridine and a piperidine ring. This configuration imparts unique electronic and steric properties that can influence its interaction with biological targets. The tetrahydro portion of the molecule suggests a conformational flexibility that may be exploited to optimize binding affinity and selectivity. Such structural features are often critical in the design of molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in developing novel naphthyridine derivatives as scaffolds for therapeutic agents. These compounds have shown potential in various pharmacological contexts, including antimicrobial, anticancer, and anti-inflammatory applications. The specific substitution pattern in 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine positions it as a valuable intermediate for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes and are frequently targeted in oncology and inflammatory diseases. The rigid bicyclic core of 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine can be engineered to fit into the ATP-binding pockets of these enzymes with high precision. Furthermore, the amine functionality at the 3-position provides a handle for further derivatization, allowing chemists to fine-tune interactions with the target protein.

Recent studies have highlighted the importance of optimizing ligand efficiency in drug design. 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine exemplifies how structural modifications can enhance both potency and selectivity while minimizing molecular weight—a key factor in improving drug-like properties. Its molecular framework suggests that it may exhibit favorable solubility and metabolic stability profiles when properly functionalized.

The synthesis of 6-Benzyl-8,8-dimethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex heterocycles. Key steps typically include cyclization reactions to form the naphthyridine core followed by selective functionalization to introduce the benzyl and dimethyl groups. Advances in catalytic methods have enabled more efficient routes to these types of compounds without compromising yield or purity.

From a computational chemistry perspective, 6-Benzyl - 8 , 8 - dimethyl - 5 , 6 , 7 , 8 - tetrahydro - 1 , 6 - naphthyridin - 3 - amine offers an excellent model system for studying molecular interactions through molecular dynamics simulations and docking studies. These computational approaches can provide insights into how the compound binds to biological targets at an atomic level. Such information is invaluable for guiding medicinal chemists in designing next-generation analogs with improved pharmacokinetic profiles.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Its structural motif has been explored as part of larger peptidomimetic libraries designed to mimic natural bioactive peptides while offering improved stability and bioavailability. The benzyl group at position C₆ serves as an anchor point for further derivatization into peptidomimetics or other bioconjugates that could enhance therapeutic efficacy.

In conclusion, 6-Benzyl - 8 , 8 - dimethyl - 5 , 6 , 7 , 8 - tetrahydro - naphthyridin - amine ( CAS No . 1356087 − 44 − 9) represents a structurally interesting and biologically relevant compound worthy of further investigation . Its unique substitution pattern positions it as a promising scaffold for developing novel therapeutic agents . As research continues to uncover new biological targets and mechanisms , compounds like this one will remain essential tools in the chemist’s arsenal .